Cas no 14803-86-2 (3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-
• CAS No: 14803-86-2
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 229637
• PubChem ID: 888792
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-
• 3-(3,4,5-trimethoxyphenyl)-4H-5-mercapto-1,2,4-triazole
• 3-(3,4,5-trimethoxy-phenyl)-pyrido[3,2-e][1,2,4]triazine
• 3-(3,4,5-Trimethoxyphenyl)-pyrido< 3,2-e> -as-triazin
• 3-(3,4,5-Trimethoxy-phenyl)-pyrido< 3,2-e> -as-triazin
• 3-(3,4,5-trimetossifenil)-5-mercapto-4H-1,2,4-triazolo
• 5-(3,4,5-trimethoxy-phenyl)-1,2-dihydro-[1,2,4]triazole-3-thione
• CTK1E6379
• Pyrido[3,2-e]-1,2,4-triazine, 3-(3,4,5-trimethoxyphenyl)-
• SCHEMBL12768570
• HMS2620I21
• NSC305342
• 14803-86-2
• cid_888792
• MLS000708722
• SMR000289289
• 5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazole-3-thiol
• 5-(3,4,5-trimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• BDBM46610
• AKOS005392478
• 3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thiol
• HMS1691P04
• MLS-0286658.0001
• NSC-305342
• DTXSID40933287
• AKOS000550261
• CHEMBL1605787
• AKOS008963557

• Inchi： 1S/C11H13N3O3S/c1-15-7-4-6(10-12-11(18)14-13-10)5-8(16-2)9(7)17-3/h4-5H,1-3H3,(H2,12,13,14,18)
• InChI Key： JBBFYBLTYZGZEJ-UHFFFAOYSA-N
• SMILES： S=C1NNC(C2C=C(C(=C(C=2)OC)OC)OC)=N1

Computed Properties

• Exact Mass: 267.06789
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 69.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles